Oxo(propylamino)acetic acid

Specification

• CAS No.: 81682-53-3
• Molecular Formula: C5H9NO3
• Molecular Weight: 131.13 g/mol
• IUPAC Name: 2-oxo-2-(propylamino)acetic acid
• Standard InChI: InChI=1S/C5H9NO3/c1-2-3-6-4(7)5(8)9/h2-3H2,1H3,(H,6,7)(H,8,9)
• Standard InChI Key: HHQMZOFGKZVJDE-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C(=O)O
• Canonical SMILES: CCCNC(=O)C(=O)O

Introduction

Chemical Structure and Properties

Molecular Structure

Oxo(propylamino)acetic acid possesses a molecular formula of C5H9NO3 with a calculated molecular weight of 131.13 g/mol. The compound contains a total of 18 atoms, comprising 9 hydrogen atoms, 5 carbon atoms, 1 nitrogen atom, and 3 oxygen atoms. Its structure features a propyl chain connected to a nitrogen atom, which is part of an amide linkage, followed by a carboxylic acid group. This arrangement creates a molecule with distinct regions of polarity and potential hydrogen bonding sites.

The structural representation can be expressed through the following identifiers:

• SMILES notation: CCCNC(=O)C(=O)O

• InChI: InChI=1S/C5H9NO3/c1-2-3-6-4(7)5(8)9/h2-3H2,1H3,(H,6,7)(H,8,9)

• InChIKey: HHQMZOFGKZVJDE-UHFFFAOYSA-N

Chemical Properties

Oxo(propylamino)acetic acid contains several important functional groups that define its chemical behavior. The molecule features 17 bonds in total, including 8 non-hydrogen bonds, 2 multiple bonds, 3 rotatable bonds, and 2 double bonds. It contains one carboxylic acid group (aliphatic), one secondary amide group (aliphatic), and one hydroxyl group. These functional groups contribute to the compound's ability to participate in various chemical reactions, including acid-base interactions, nucleophilic substitutions, and hydrogen bonding.

Table 1: Key Chemical Properties of Oxo(propylamino)acetic acid

Property	Value
Molecular Formula	C5H9NO3
Molecular Weight	131.13 g/mol
XLogP3-AA	0.4
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	3
Topological Polar Surface Area	66.4 Ų
Complexity	121

Synthesis and Reaction Conditions

Applications and Research Context

The citation of work by Larisch, Pischetsrieder, and Severin in the Journal of Agricultural and Food Chemistry indicates that this compound may have relevance in food chemistry research. However, without access to the full text of this publication, it is difficult to determine the exact context and significance of oxo(propylamino)acetic acid in this field.

It is worth noting that the compound's structural similarity to certain amino acid derivatives suggests potential biological relevance, though no specific biological activities or applications are mentioned in the available search results.

Aspect	Details
Number of Suppliers	14 suppliers
Representative Price	$46.00/1g
CAS Number	81682-53-3
Availability Scale	Research quantities

The high cost per gram indicates that oxo(propylamino)acetic acid is likely used in small-scale research applications rather than large-scale industrial processes. Researchers interested in obtaining this compound should consider the economic implications of its use, particularly for applications requiring larger quantities.